Cas no 2171806-18-9 ((3-bromo-4-chlorophenyl)methanesulfonyl fluoride)

• Product Name: (3-bromo-4-chlorophenyl)methanesulfonyl fluoride
• CAS No: 2171806-18-9
• MF: C₇H₅BrClFO₂S
• MW: 287.533802747726
• CID: 6422914
• PubChem ID: 165523971
• Update Time: 2025-05-18

(3-bromo-4-chlorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-bromo-4-chlorophenyl)methanesulfonyl fluoride
• EN300-1451352
• 2171806-18-9

• Inchi： 1S/C7H5BrClFO2S/c8-6-3-5(1-2-7(6)9)4-13(10,11)12/h1-3H,4H2
• InChI Key： OMNUAYYYBZDPSI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CS(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 285.88662g/mol
• Monoisotopic Mass: 285.88662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on (3-bromo-4-chlorophenyl)methanesulfonyl fluoride

(3-bromo-4-chlorophenyl)methanesulfonyl fluoride and its CAS No. 2171806-18-9: Applications and Recent Research Developments

The compound with the CAS number 2171806-18-9 is formally known as (3-bromo-4-chlorophenyl)methanesulfonyl fluoride. This molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. The presence of both bromo and chloro substituents on the phenyl ring, combined with the methanesulfonyl fluoride (MsF) moiety, makes it a valuable intermediate in the synthesis of various bioactive molecules.

In recent years, the compound has been extensively studied for its potential applications in drug discovery and molecular biology. The MsF group is particularly useful in sulfonamide synthesis, a common pharmacophore in many therapeutic agents. Researchers have leveraged this compound to develop novel sulfonamides with enhanced binding affinity and selectivity for target proteins. For instance, studies have demonstrated its utility in generating sulfonamide-based inhibitors of enzymes involved in inflammatory pathways, offering promising leads for the development of anti-inflammatory drugs.

The bromo and chloro substituents on the phenyl ring provide additional handles for further functionalization, enabling the construction of more complex molecular architectures. This feature has been exploited in the design of protease inhibitors, where the aromatic ring can be modified to optimize interactions with the enzyme active site. Recent publications highlight its role in generating sulfonamides with improved pharmacokinetic profiles, including better solubility and bioavailability.

Another area where (3-bromo-4-chlorophenyl)methanesulfonyl fluoride has shown promise is in the development of chemically modified nucleosides for therapeutic applications. The compound serves as a key intermediate in synthesizing nucleoside analogs that can interfere with viral replication or cancer cell proliferation. By incorporating this scaffold into nucleoside derivatives, researchers have created molecules that exhibit potent antiviral activity against RNA viruses, including those responsible for hepatitis C and influenza.

The compound's reactivity also makes it a valuable tool in biochemical research. The MsF group is known to react with amines to form stable sulfonamides, a reaction that is widely used in protein modification and labeling studies. This property has been utilized to develop probes for studying protein-protein interactions, where sulfonamides can be used to covalently link interacting partners. Such techniques are crucial for understanding complex biological networks and have implications in drug discovery and diagnostics.

In addition to its synthetic utility, (3-bromo-4-chlorophenyl)methanesulfonyl fluoride has been explored in materials science applications. Its ability to undergo selective reactions with various functional groups has made it a useful building block for designing advanced materials with tailored properties. For example, researchers have used this compound to synthesize polymers with enhanced thermal stability and mechanical strength, which are essential for high-performance applications in electronics and aerospace industries.

The growing interest in green chemistry has also prompted investigations into more sustainable synthetic routes involving (3-bromo-4-chlorophenyl)methanesulfonyl fluoride. Efforts have been made to develop catalytic systems that minimize waste and improve yields, aligning with the principles of sustainable chemistry. These advancements not only enhance the efficiency of synthetic processes but also reduce their environmental impact, making them more attractive for industrial applications.

Overall, the versatility of (3-bromo-4-chlorophenyl)methanesulfonyl fluoride as a synthetic intermediate underscores its importance in modern chemical research. Its applications span across pharmaceuticals, biotechnology, materials science, and green chemistry, highlighting its broad utility and potential for future innovation. As research continues to uncover new uses for this compound, it is expected to remain a cornerstone in synthetic chemistry and molecular biology.